Cas no 114214-70-9 (tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate)
114214-70-9 structure
Product Name:tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
CAS No:114214-70-9
MF:C17H25NO5S
MW:355.449104070663
MDL:MFCD08704608
CID:1025883
PubChem ID:20067158
Update Time:2025-08-03
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
- 3-(TOLUENE-4-SULFONYLOXYMETHYL)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate
- tert-butyl 3-(aminomethyl)pyrrolidine-1-carboxylate
- AK-77808
- AM90689
- ANW-48541
- CTK8B5378
- MolPort-020-166-020
- SC1326
- 1-Boc-3-(tosyloxy-methyl)pyrrolidine
- 1-BOC-3-[[(4-TOLYLSULFONYL)OXY]METHYL]PYRROLIDINE
- 1-(tert-Butoxycarbonyl)-3-[[(p-tolylsulfonyl)oxy]methyl]pyrrolidine
- DB-110611
- EN300-61993
- 114214-70-9
- BS-19253
- tert-butyl 3-[(4-methylphenyl)sulfonyloxymethyl]pyrrolidine-1-carboxylate
- MFCD08704608
- DTXSID90602077
- SCHEMBL1502200
- tert-butyl 3-{[(4-methylbenzenesulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
- tert-Butyl 3-{[(4-methylbenzene-1-sulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
- tert-Butyl3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
- WPYAOABDDALQSO-UHFFFAOYSA-N
- AKOS015919611
- AB91496
- 1-Pyrrolidinecarboxylic acid, 3-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, 1,1-dimethylethyl ester
- 1-t-butoxycarbonyl-3-(p-toluenesulfonyloxymethyl)pyrrolidine
-
- MDL： MFCD08704608
- Inchi： 1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)22-12-14-9-10-18(11-14)16(19)23-17(2,3)4/h5-8,14H,9-12H2,1-4H3
- InChI Key： WPYAOABDDALQSO-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 355.14534407g/mol
- Monoisotopic Mass: 355.14534407g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 81.3Ų
Experimental Properties
- Density: 1.197
- Boiling Point: 280.3±13.0 °C at 760 mmHg
- Flash Point: 123.3±19.8 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,2-8°C
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198600-10g |
tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 10g |
$416 | 2021-08-05 | |
| Alichem | A109006068-10g |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 10g |
$436.10 | 2023-09-04 | |
| TRC | B811845-25mg |
tert-Butyl 3-((Tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B811845-50mg |
tert-Butyl 3-((Tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B811845-250mg |
tert-Butyl 3-((Tosyloxy)methyl)pyrrolidine-1-carboxylate |
114214-70-9 | 250mg |
$ 320.00 | 2022-06-06 | ||
| abcr | AB447856-250 mg |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate, 95%; . |
114214-70-9 | 95% | 250mg |
€281.70 | 2023-06-15 | |
| abcr | AB447856-1 g |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate, 95%; . |
114214-70-9 | 95% | 1g |
€613.20 | 2023-06-15 | |
| abcr | AB447856-5 g |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate, 95%; . |
114214-70-9 | 95% | 5g |
€1,268.00 | 2022-08-31 | |
| Chemenu | CM198600-250mg |
tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 250mg |
$142 | 2022-06-14 | |
| Chemenu | CM198600-1g |
tert-Butyl 3-((tosyloxy)methyl)-pyrrolidine-1-carboxylate |
114214-70-9 | 95% | 1g |
$91 | 2023-11-24 |
tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Related Literature
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